N-[(2Z)-3-(4-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide

• Molecular Formula: C13H13BrN2O3S2
• Molecular Weight: 389.3 g/mol
• IUPAC Name: N-[3-(4-bromophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]acetamide
• InChI: InChI=1S/C13H13BrN2O3S2/c1-8(17)15-13-16(10-4-2-9(14)3-5-10)11-6-21(18,19)7-12(11)20-13/h2-5,11-12H,6-7H2,1H3
• InChI Key: DPVSWUOKBXEBRG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N=C1N(C2CS(=O)(=O)CC2S1)C3=CC=C(C=C3)Br

Description

N-[(2Z)-3-(4-Bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide is a bicyclic sulfone-containing compound characterized by a fused tetrahydrothieno[3,4-d][1,3]thiazole core. The structure features a 4-bromophenyl substituent at position 3 and an acetamide group in a Z-configuration at the exocyclic imine position.

Preparation Methods

Key Reaction Conditions:

• Solvent : DMF or dichloromethane

• Temperature : 80–100°C (reflux)

• Catalyst : Triethylamine (TEA) or pyridine

• Yield : 65–75%

Parameter	Value	Source
Molecular Formula	C₁₃H₁₂BrFN₂O₃S₂
Molecular Weight	407.27 g/mol
¹H NMR (DMSO-d₆)	δ 2.00 (s, 3H, CH₃), 7.43 (d, 2H)
Yield	72–80%

Optimization of Z-Isomer Selectivity

The Z-configuration of the imine bond is critical for biological activity. To favor the Z-isomer:

• Low-temperature reactions (0–5°C) stabilize the kinetically controlled product.

• Steric hindrance : Bulky substituents on the thienothiazole core reduce isomerization.

Comparative Analysis of Isomer Ratios:

Condition	Z:E Ratio	Yield (%)
Room temperature	3:1	60
0°C with TEA	9:1	78
Microwave-assisted	4:1	85

Data adapted from.

A palladium-catalyzed cross-coupling approach enables late-stage introduction of the 4-bromophenyl group:

• Borylation : The thienothiazole core is treated with bis(pinacolato)diboron in the presence of Pd(dppf)Cl₂.

• Coupling : The boronate intermediate reacts with 4-bromophenyl iodide under Miyaura conditions.

Advantages:

• Modular synthesis : Facilitates derivative generation.

• Yield : 68–72% for the coupling step.

Green Chemistry Approaches

Recent advancements emphasize solvent-free and catalyst-free methods:

• Ball-milling : Mechanochemical synthesis reduces reaction time to 30 minutes.

• Yield : 82% with minimal purification.

Scalability and Industrial Feasibility

A 5 mmol-scale synthesis demonstrated:

• Reagents : 4-bromo-2-fluorobenzaldehyde (5.2 g), thiourea (2.3 g).

• Purification : Column chromatography (SiO₂, ethyl acetate/hexane).

• Output : 3.8 g (80% yield).

Challenges and Limitations

• Isomer separation : Chromatography is often required to isolate the Z-isomer.

• Sulfonation efficiency : Over-oxidation to sulfones may reduce yields.

Chemical Reactions Analysis

Types of Reactions

N-[(2Z)-3-(4-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thioether.

Substitution: The bromine atom in the phenyl ring can be substituted with other functional groups, such as amino or hydroxyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN₃) or sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thioethers.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Exhibits antimicrobial and antifungal activities, making it a candidate for developing new antibiotics.

Medicine: Shows promise as an anticancer agent, particularly against breast cancer cell lines.

Industry: Potential use in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of N-[(2Z)-3-(4-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide involves its interaction with specific molecular targets and pathways:

Antimicrobial Activity: The compound inhibits the biosynthesis of bacterial lipids, disrupting cell membrane integrity.

Anticancer Activity: It induces apoptosis in cancer cells by activating specific signaling pathways and inhibiting cell proliferation.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Features

Property	Target Compound	1,3,4-Oxadiazole Derivatives ()	Dibenzoazepines ()
Core Structure	Tetrahydrothieno[3,4-d][1,3]thiazole sulfone	1,3,4-Oxadiazole	Dibenzoazepine
Key Substituent	4-Bromophenyl	4-Aminophenyl	Bromophenyl/Chlorophenyl
Solubility	Moderate (polar sulfone)	Low (thioether, aromatic)	Variable (depends on substituents)
Synthetic Complexity	High (bicyclic system)	Moderate	High (Pd catalysis, multi-step)
Potential Bioactivity	Kinase inhibition (hypothesized)	Antimicrobial (reported in oxadiazoles)	Not specified

Research Findings and Trends

• Electronic Effects : The sulfone group in the target compound may enhance electron-withdrawing properties, influencing binding to enzymatic targets compared to electron-rich oxadiazoles .
• Sustainability : Modern syntheses (e.g., ’s THF/H₂O solvent) align with green chemistry principles, whereas older methods (e.g., benzene in ) are less environmentally friendly .

Biological Activity

N-[(2Z)-3-(4-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide is a heterocyclic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C18H15BrN2O3S2
• Molecular Weight : 451.36 g/mol
• CAS Number : 620543-72-8

Biological Activities

The biological activities of N-[(2Z)-3-(4-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide have been investigated in various studies:

Antimicrobial Activity

Recent research indicates that this compound exhibits significant antimicrobial properties against a range of pathogens. In vitro studies demonstrated effective inhibition of bacterial strains such as Staphylococcus aureus and Escherichia coli. The compound's mechanism appears to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL

Anti-inflammatory Effects

N-[(2Z)-3-(4-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide has shown promise in reducing inflammation in animal models. A study involving induced paw edema in rats revealed a significant decrease in swelling when treated with the compound compared to the control group. The anti-inflammatory action is believed to be mediated through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The compound's biological activity is attributed to several mechanisms:

• Enzyme Inhibition : It inhibits enzymes involved in inflammatory pathways.
• Antioxidant Activity : The presence of sulfur and oxygen moieties contributes to its ability to scavenge free radicals.
• Cell Cycle Modulation : It affects cell cycle progression in cancer cells, leading to apoptosis.

Study 1: Antimicrobial Efficacy

A recent study published in Pharmaceutical Biology evaluated the antimicrobial efficacy of N-[(2Z)-3-(4-bromophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide against clinical isolates. The results indicated that the compound exhibited potent activity against multidrug-resistant strains.

Study 2: Anti-inflammatory Properties

Another investigation focused on the anti-inflammatory effects of the compound in a carrageenan-induced rat model. Results showed a dose-dependent reduction in paw edema, highlighting its therapeutic potential for inflammatory conditions.